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Compound of Interest

Compound Name: ER Flipper-TR 28

Cat. No.: B15553085

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide to the use of ER Flipper-TR®, a
fluorescent probe designed for the specific measurement of endoplasmic reticulum (ER)
membrane tension in live cultured cells. The protocols outlined below cover cell preparation,
staining, imaging, and data analysis to enable quantitative assessment of ER membrane
biophysics.

Introduction

The endoplasmic reticulum is a critical organelle involved in protein synthesis and folding, lipid
biosynthesis, and calcium homeostasis. The biophysical properties of the ER membrane,
particularly membrane tension, are increasingly recognized as important regulators of these
cellular processes. Alterations in ER membrane tension have been implicated in various
pathological conditions, including ER stress-related diseases.

ER Flipper-TR® is a specialized fluorescent probe that specifically localizes to the ER
membrane.[1][2] Its fluorescence lifetime is sensitive to the lipid packing of the membrane,
which allows for the quantification of membrane tension.[3][4] The probe's design is based on a
"flipper" mechanism where the angle between two dithienothiophenes changes in response to
membrane tension, altering the fluorescence lifetime.[1][2] An increase in membrane tension
leads to a more planar conformation of the probe and a longer fluorescence lifetime. This

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15553085?utm_src=pdf-interest
https://spirochrome.com/documents/202008/datasheet_ER_FLIPPER-TR_202008.pdf
https://spirochrome.com/product/er-flipper-tr/
https://pubs.acs.org/doi/abs/10.1021%2Fjacs.8b13189
https://pubmed.ncbi.nlm.nih.gov/30744381/
https://spirochrome.com/documents/202008/datasheet_ER_FLIPPER-TR_202008.pdf
https://spirochrome.com/product/er-flipper-tr/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

technology provides a powerful tool for investigating the role of ER membrane tension in
cellular physiology and disease.

Principle of ER Membrane Tension Sensing

The ER Flipper-TR® probe's mechanism of action is based on its sensitivity to the physical
state of the lipid bilayer. In a membrane with low tension, the lipid acyl chains are less ordered,
allowing the two fluorophores of the probe to adopt a twisted conformation. In a high-tension
state, the lipid packing increases, which in turn planarizes the probe. This planarization
enhances the intramolecular charge transfer, resulting in an increase in the fluorescence
lifetime. This relationship allows for a quantitative assessment of membrane tension changes
using Fluorescence Lifetime Imaging Microscopy (FLIM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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